Cas no 2680540-26-3 (1-{4-fluoro-2-oxabicyclo2.2.1heptan-1-yl}methanamine hydrochloride)

• Product Name: 1-{4-fluoro-2-oxabicyclo2.2.1heptan-1-yl}methanamine hydrochloride
• CAS No: 2680540-26-3
• MF: C₇H₁₃ClFNO
• MW: 181.635624647141
• MDL: MFCD34186128
• CID: 5619623
• PubChem ID: 165941595
• Update Time: 2025-10-30

1-{4-fluoro-2-oxabicyclo2.2.1heptan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28316077
• Z5104664465
• 2680540-26-3
• 1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride
• 1-{4-fluoro-2-oxabicyclo2.2.1heptan-1-yl}methanamine hydrochloride

• MDL： MFCD34186128
• Inchi： 1S/C7H12FNO.ClH/c8-6-1-2-7(3-6,4-9)10-5-6;/h1-5,9H2;1H
• InChI Key： TYPPGZNJLPMUCR-UHFFFAOYSA-N
• SMILES： Cl.FC12COC(CN)(CC1)C2

Computed Properties

• Exact Mass: 181.0669699g/mol
• Monoisotopic Mass: 181.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{4-fluoro-2-oxabicyclo2.2.1heptan-1-yl}methanamine hydrochloride

Introduction to 1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride (CAS No. 2680540-26-3)

1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride, identified by its CAS number 2680540-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bicyclic structure, which is a common motif in many bioactive natural products and synthetic drugs. The presence of a fluoro substituent and an amine functional group further enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The chemical structure of 1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride consists of a bicyclo[2.2.1]heptane core, which is a seven-membered ring system containing two bridgehead carbons and one non-bronsted carbon. This unique bicyclic framework imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The fluoro group at the 4-position introduces electron-withdrawing properties, which can modulate the reactivity and electronic distribution of the molecule, thereby influencing its biological activity.

The amine hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as injectables or oral medications. The amine group can also serve as a versatile handle for further chemical modifications, allowing researchers to explore different derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies suggest that the rigid bicyclic scaffold and the presence of the fluoro group may facilitate interactions with proteins involved in signal transduction pathways, making this compound a promising candidate for the development of small-molecule inhibitors.

One particularly intriguing aspect of 1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride is its potential role in modulating enzyme activity. Preliminary in vitro studies have indicated that this compound may interact with enzymes such as kinases and phosphodiesterases, which are key players in numerous cellular processes. The ability to modulate these enzymes could have therapeutic implications in conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires sophisticated methodologies, often involving ring-closing metathesis or intramolecular cyclization reactions. The introduction of the fluoro group typically involves halogenation or metal-halogen exchange strategies, which must be carefully optimized to ensure high yield and purity.

In conclusion, 1-{4-fluoro-2-oxabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride (CAS No. 2680540-26-3) represents a structurally complex and pharmacologically interesting molecule with significant potential for further development in medicinal chemistry. Its unique chemical features make it an attractive scaffold for designing novel therapeutic agents, and ongoing research continues to uncover new insights into its biological activity and potential applications.